Cas no 64420-97-9 (2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5)

• Product Name: 2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5
• CAS No: 64420-97-9
• MF: C₁₂H₉NO₂
• MW: 204.236171483994
• CID: 826424
• PubChem ID: 21770950
• Update Time: 2025-10-17

2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 Chemical and Physical Properties

Names and Identifiers

• 2-NITROBIPHENYL-2',3',4',5',6'-D5
• 2-Nitrobiphenyl-2’,3’,4’,5’,6’-d5
• 2-Nitrobiphenyl-2’,3
• 1,2,3,4,5-pentadeuterio-6-(2-nitrophenyl)benzene
• AKOS030242587
• 2-Nitro(2',3',4',5',6'-~2~H_5_)-1,1'-biphenyl
• 64420-97-9
• DTXSID60617870
• 2-nitro(2',3',4',5',6'-?H?)-1,1'-biphenyl

• Inchi： 1S/C12H9NO2/c14-13(15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H/i1D,2D,3D,6D,7D
• InChI Key： YOJKKXRJMXIKSR-FSTBWYLISA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 204.09500
• Monoisotopic Mass: 204.094712260g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.78500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives